Cas no 391866-22-1 (4-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbutanamide)

• Product Name: 4-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbutanamide
• CAS No: 391866-22-1
• MF: C₁₆H₂₀ClN₃OS
• MW: 337.86750125885
• CID: 6019919
• PubChem ID: 4337927
• Update Time: 2025-05-20

4-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbutanamide
• Butanamide, 4-chloro-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]-
• 4-chloro-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]butanamide
• AKOS026677756
• F0453-0406
• 391866-22-1
• 4-chloro-N-(5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl)butanamide

• Inchi： 1S/C16H20ClN3OS/c1-9-8-10(2)12(4)14(11(9)3)15-19-20-16(22-15)18-13(21)6-5-7-17/h8H,5-7H2,1-4H3,(H,18,20,21)
• InChI Key： ACMIUGOMWAXMJG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=C(C)C(C)=CC(C)=C2C)S1)(=O)CCCCl

Computed Properties

• Exact Mass: 337.1015611g/mol
• Monoisotopic Mass: 337.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• pka: 9.04±0.50(Predicted)

Additional information on 4-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbutanamide

Professional Introduction to 4-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbutanamide (CAS No. 391866-22-1)

4-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 391866-22-1, belongs to the class of thiadiazole derivatives, which are well-known for their broad spectrum of biological activities. The presence of a chloro substituent and a butanamide moiety in its molecular structure enhances its potential as a pharmacophore in drug design and development.

The< strong>2,3,5,6-tetramethylphenyl group in the compound's name is particularly noteworthy as it introduces steric hindrance and electronic effects that can influence the compound's interactions with biological targets. This particular arrangement of methyl groups on the phenyl ring can lead to selective binding affinities and improved metabolic stability, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds have shown promise as antimicrobial agents, anti-inflammatory drugs, and even in the treatment of neurological disorders. The< strong>4-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbutanamide structure is particularly intriguing because it combines multiple pharmacologically relevant moieties into a single molecule.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play critical roles in disease pathways. For instance, studies have suggested that thiadiazole derivatives can interact with target proteins by forming hydrogen bonds and hydrophobic interactions. The< strong>chloro substituent can serve as a key interaction point with polar residues in the enzyme active site, while the< strong>butanamide group can provide additional binding capacity through its amide functionality.

The< strong>2,3,5,6-tetramethylphenyl moiety adds another layer of complexity to the compound's binding profile. This bulky aromatic group can help to orient the molecule correctly within the active site of a target protein, ensuring optimal binding affinity. Additionally, the methyl groups can shield certain parts of the molecule from solvent exposure, potentially increasing its stability in biological environments.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been particularly useful in understanding how< strong>4-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbutanamide interacts with various biological targets. These studies have revealed that the compound can bind to enzymes involved in metabolic pathways and signal transduction processes.

The synthesis of< strong>CAS No. 391866-22-1 has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce each functional group with minimal side reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex aromatic ring system present in this compound.

In vitro studies have begun to uncover the potential therapeutic applications of< strong>4-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbutanamide. Initial experiments have shown that it exhibits inhibitory activity against several enzymes implicated in inflammation and cancer progression. The compound's ability to modulate these enzymatic pathways suggests that it could be developed into a novel therapeutic agent.

The< strong>tetramethylphenyl group is particularly interesting because it can influence both the electronic properties and steric environment of the molecule. This can lead to differential interactions with biological targets depending on their specific binding preferences. Such tunability makes< strong>CAS No. 391866-22-1 a versatile scaffold for designing new drugs.

Further research is needed to fully elucidate the mechanism of action of this compound and to assess its safety profile. Preclinical studies will be essential to determine whether it can be translated into a clinical setting. However，the preliminary data are promising enough to warrant continued investigation into its potential as a lead compound for drug development.

The field of medicinal chemistry continues to evolve rapidly，and compounds like< strong>CAS No. 391866-22-1 represent an important step forward in discovering new therapeutic agents. By leveraging advances in synthetic chemistry and computational biology， researchers are paving the way for more effective treatments for a wide range of diseases.